5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H23ClN2O4S
• Molecular Weight: 446.9 g/mol
• IUPAC Name: (5Z)-5-[(2-chloro-4,5-dimethoxyphenyl)methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H23ClN2O4S/c1-5-25-21(26)20(12-14-11-18(27-3)19(28-4)13-17(14)23)30-22(25)24-15-7-9-16(10-8-15)29-6-2/h7-13H,5-6H2,1-4H3/b20-12-,24-22?
• InChI Key: XBISUPUJBROKNQ-YNMBWQPYSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2Cl)OC)OC)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2Cl)OC)OC)SC1=NC3=CC=C(C=C3)OCC

Description

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as CDMB-3ET, is a thiazolidinone derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer cell growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and oxidative stress, inhibit cancer cell growth, and protect against neurodegenerative diseases. It has also been shown to have a protective effect on the liver and to improve glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its high purity, which allows for accurate and reproducible results. Another advantage is its versatility, as it can be used in various assays and cell lines. However, one limitation is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for the study of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Another area of interest is its mechanism of action, which is not fully understood and requires further investigation. Additionally, the development of new synthesis methods and analogs of 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one could lead to the discovery of more potent and selective compounds with therapeutic potential.
In conclusion, 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a thiazolidinone derivative with potential therapeutic applications in various scientific research studies. It has been synthesized using various methods and has been studied extensively for its mechanism of action and biochemical and physiological effects. Future research could lead to the development of new therapeutic agents and a better understanding of the mechanism of action of this compound.

Synthesis Methods

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized using a variety of methods, including the reaction of 2-chloro-4,5-dimethoxybenzaldehyde with 4-ethoxyaniline followed by the reaction with ethyl acetoacetate and thiosemicarbazide. Another method involves the reaction of 2-chloro-4,5-dimethoxybenzaldehyde with 4-ethoxyaniline followed by the reaction with ethyl acetoacetate and thiourea. Both methods have been reported to yield 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one with high purity.

Scientific Research Applications

5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In one study, 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one was found to inhibit the growth of breast cancer cells by inducing apoptosis. Another study showed that 5-(2-Chloro-4,5-dimethoxybenzylidene)-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has neuroprotective effects and can protect against oxidative stress-induced damage in the brain.